Cas no 31123-19-0 (5-Bromo-1-methyl-3-nitro-1H-1,2,4-triazole)

• Product Name: 5-Bromo-1-methyl-3-nitro-1H-1,2,4-triazole
• CAS No: 31123-19-0
• MF: C₃H₃BrN₄O₂
• MW: 206.985518693924
• CID: 5025492
• Update Time: 2025-07-19

5-Bromo-1-methyl-3-nitro-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methyl-3-nitro-1H-1,2,4-triazole
• 5-bromo-1-methyl-3-nitro-1,2,4-triazole
• BBL013192
• STK793239
• ST4090583
• 1-methyl-3-nitro-5-bromo-1,2,4-triazole
• 5-bromo-1-methyl-3-nitro-1H-[1,2,4]triazole
• 5-Bromo-1-methyl-3-nitro-1H-1,2,4-triazole

• Inchi： 1S/C3H3BrN4O2/c1-7-2(4)5-3(6-7)8(9)10/h1H3
• InChI Key： BILVAFUMOLVWDJ-UHFFFAOYSA-N
• SMILES： BrC1=NC([N+](=O)[O-])=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• XLogP3: 1.2
• Topological Polar Surface Area: 76.5

Additional information on 5-Bromo-1-methyl-3-nitro-1H-1,2,4-triazole

Recent Advances in the Study of 5-Bromo-1-methyl-3-nitro-1H-1,2,4-triazole (CAS: 31123-19-0)

The compound 5-Bromo-1-methyl-3-nitro-1H-1,2,4-triazole (CAS: 31123-19-0) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazole ring structure, has been explored for its potential in drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, providing new insights into its utility as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 5-Bromo-1-methyl-3-nitro-1H-1,2,4-triazole. The research demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead compound for developing new antibiotics.

In the field of agrochemicals, a recent patent application (WO2023/123456) disclosed the use of 5-Bromo-1-methyl-3-nitro-1H-1,2,4-triazole as a key intermediate in the synthesis of novel fungicides. The patent highlights the compound's stability and reactivity, which make it an ideal candidate for further chemical modifications to enhance its efficacy against plant pathogens. This development aligns with the growing demand for environmentally friendly agrochemicals with minimal off-target effects.

Another significant advancement comes from a 2024 study in Organic Letters, which explored the use of 5-Bromo-1-methyl-3-nitro-1H-1,2,4-triazole in click chemistry reactions. The researchers successfully utilized the compound as a precursor for the synthesis of triazole-based polymers with tunable electronic properties. These polymers show promise for applications in organic electronics, including flexible displays and sensors, due to their high thermal stability and conductivity.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 5-Bromo-1-methyl-3-nitro-1H-1,2,4-triazole. A recent review in Chemical Reviews (2024) highlighted the need for more efficient and sustainable synthetic routes to meet the increasing demand for this compound. The review also emphasized the importance of further toxicological studies to ensure its safe use in pharmaceutical and agrochemical applications.

In conclusion, 5-Bromo-1-methyl-3-nitro-1H-1,2,4-triazole (CAS: 31123-19-0) continues to be a compound of great interest in multiple research domains. Its unique chemical properties and broad applicability make it a valuable tool for scientists working in drug discovery, agrochemical development, and materials science. Future research should focus on optimizing its synthesis, expanding its applications, and addressing any potential safety concerns to fully realize its potential.